Cas no 636999-92-3 (BENZENE, 4-(BROMOMETHYL)-1,2-BIS(TRIFLUOROMETHYL)-)

Benzene, 4-(bromomethyl)-1,2-bis(trifluoromethyl)-, is a halogenated aromatic compound featuring a bromomethyl substituent and two trifluoromethyl groups on the benzene ring. This structure imparts high reactivity, particularly in nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis. The presence of trifluoromethyl groups enhances its electron-withdrawing properties, influencing reactivity and stability in various chemical transformations. The bromomethyl moiety serves as a versatile functional handle for further derivatization, enabling applications in pharmaceuticals, agrochemicals, and advanced materials. Its well-defined molecular architecture ensures consistent performance in synthetic routes requiring precise control over electronic and steric effects.

BENZENE, 4-(BROMOMETHYL)-1,2-BIS(TRIFLUOROMETHYL)- structure

636999-92-3 structure

Product Name:BENZENE, 4-(BROMOMETHYL)-1,2-BIS(TRIFLUOROMETHYL)-

CAS No:636999-92-3

MF:C₉H₅BrF₆

MW:307.030422925949

CID:3370753

PubChem ID:85902315

Update Time:2025-10-24

BENZENE, 4-(BROMOMETHYL)-1,2-BIS(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

- BENZENE, 4-(BROMOMETHYL)-1,2-BIS(TRIFLUOROMETHYL)-
- 3,4-Bis(trifluoromethyl)benzyl bromide
- 636999-92-3
- OTMDLXNMTOPZNF-UHFFFAOYSA-N
- SCHEMBL1775215
- MFCD28727771
- Inchi： 1S/C9H5BrF6/c10-4-5-1-2-6(8(11,12)13)7(3-5)9(14,15)16/h1-3H,4H2
- InChI Key： OTMDLXNMTOPZNF-UHFFFAOYSA-N
- SMILES： C1(C(F)(F)F)=CC=C(CBr)C=C1C(F)(F)F

Computed Properties

Exact Mass: 305.94788Da
Monoisotopic Mass: 305.94788Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 0Å²

BENZENE, 4-(BROMOMETHYL)-1,2-BIS(TRIFLUOROMETHYL)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013009949-250mg	3,4-Bis(trifluoromethyl)benzyl bromide	636999-92-3	97%	250mg	$475.20	2023-09-01
Alichem	A013009949-500mg	3,4-Bis(trifluoromethyl)benzyl bromide	636999-92-3	97%	500mg	$815.00	2023-09-01
Alichem	A013009949-1g	3,4-Bis(trifluoromethyl)benzyl bromide	636999-92-3	97%	1g	$1579.40	2023-09-01